Cas no 2385601-25-0 (Tert-butyl 3,5-dimethylpiperidine-4-carboxylate)

• Product Name: Tert-butyl 3,5-dimethylpiperidine-4-carboxylate
• CAS No: 2385601-25-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5904011
• PubChem ID: 165765037
• Update Time: 2025-06-09

Tert-butyl 3,5-dimethylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1672570
• 2385601-25-0
• tert-butyl 3,5-dimethylpiperidine-4-carboxylate
• Tert-butyl 3,5-dimethylpiperidine-4-carboxylate

• Inchi： 1S/C12H23NO2/c1-8-6-13-7-9(2)10(8)11(14)15-12(3,4)5/h8-10,13H,6-7H2,1-5H3
• InChI Key： ZIDCCLOWJTWPHX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C)CNCC1C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3,5-dimethylpiperidine-4-carboxylate

Comprehensive Overview of Tert-butyl 3,5-dimethylpiperidine-4-carboxylate (CAS No. 2385601-25-0)

Tert-butyl 3,5-dimethylpiperidine-4-carboxylate (CAS No. 2385601-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of a tert-butyl ester group and dimethyl substitutions on the piperidine ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the synthesis of bioactive molecules. Researchers are particularly interested in Tert-butyl 3,5-dimethylpiperidine-4-carboxylate due to its potential as a building block for central nervous system (CNS) therapeutics. The compound's structural features align with current trends in fragment-based drug design, a hot topic in modern medicinal chemistry. This approach focuses on assembling small molecular fragments, like 2385601-25-0, into larger, more complex drug candidates.

The synthesis of Tert-butyl 3,5-dimethylpiperidine-4-carboxylate typically involves multi-step organic reactions, including esterification and alkylation processes. Its CAS number 2385601-25-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. The compound's high purity and consistent quality are critical for reproducibility in scientific studies, a concern frequently raised by researchers in online forums and academic discussions.

From an industrial perspective, Tert-butyl 3,5-dimethylpiperidine-4-carboxylate is gaining traction as a versatile synthetic intermediate. Its applications span across agrochemicals, flavor and fragrance industries, and material science. The compound's lipophilic nature, attributed to the tert-butyl group, makes it particularly useful in formulations requiring controlled release or enhanced bioavailability. These properties align with the growing market demand for sustainable chemical solutions and green chemistry practices, topics that dominate contemporary chemical industry discourse.

Analytical characterization of CAS 2385601-25-0 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure precise identification and quantification, addressing common questions from quality control professionals about compound verification and impurity profiling. The analytical data for this compound is often shared in research publications, contributing to the growing body of knowledge about substituted piperidines.

In the context of intellectual property, Tert-butyl 3,5-dimethylpiperidine-4-carboxylate has been referenced in several patent applications, particularly those related to heterocyclic chemistry and pharmaceutical compositions. This reflects the compound's potential in developing new therapeutic agents, a subject of intense interest in both academic and industrial research circles. The CAS registry number 2385601-25-0 serves as crucial prior art information for patent examiners and researchers alike.

Storage and handling of Tert-butyl 3,5-dimethylpiperidine-4-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed, including protection from moisture and extreme temperatures. These practical considerations are frequently searched by laboratory technicians and procurement specialists evaluating chemical stability and shelf life of research compounds.

The future prospects for 2385601-25-0 appear promising, with potential applications emerging in catalysis and materials science. Its structural motifs are being explored in the development of metal-organic frameworks (MOFs) and organocatalysts, areas experiencing rapid growth in materials chemistry. This aligns with current research trends focusing on functional materials and sustainable catalysis, topics that generate significant interest in scientific literature and conference proceedings.

For researchers considering Tert-butyl 3,5-dimethylpiperidine-4-carboxylate for their projects, comprehensive safety data sheets (SDS) and technical specifications should be consulted. Reputable suppliers typically provide detailed information about purity levels, analytical methods, and packaging options - all critical factors for experimental design. These practical aspects are commonly searched by scientists evaluating chemical reagents for their research needs.

In conclusion, Tert-butyl 3,5-dimethylpiperidine-4-carboxylate (CAS No. 2385601-25-0) represents an important compound in contemporary organic chemistry with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for researchers exploring molecular design, drug discovery, and advanced materials. As scientific interest in functionalized heterocycles continues to grow, this compound is likely to remain relevant in cutting-edge chemical research and industrial applications.